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This guide provides a comprehensive technical overview of 3-Hydroxyisothiazole-5-
carboxylic acid, a heterocyclic compound of increasing interest in medicinal and materials
chemistry. As a senior application scientist, my objective is to present not just a collection of
data, but a cohesive narrative that explains the why behind the how. We will delve into its
identity, synthesis, and characterization, grounded in established chemical principles. This
molecule, while not extensively documented with its own unique identifiers in all public
databases, represents a valuable scaffold. Its synthesis from a known precursor and its
anticipated properties offer significant opportunities for researchers. This document is
structured to provide both a solid theoretical foundation and practical, actionable insights for
laboratory work.

Chemical Identity and Structural Elucidation
CAS Number and Nomenclature

A definitive, dedicated CAS (Chemical Abstracts Service) number for 3-Hydroxyisothiazole-5-
carboxylic acid is not readily found in major chemical databases. However, its corresponding
methyl ester, Methyl 3-hydroxyisothiazole-5-carboxylate, is well-documented with CAS Number
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100241-89-2.[1][2] For the purpose of procurement and as a starting point for synthesis,
researchers should refer to this CAS number.

The nomenclature of the parent acid itself requires careful consideration due to tautomerism.
The molecule exists in equilibrium between the hydroxy form and the keto form, 3-oxo-2,3-
dihydroisothiazole-5-carboxylic acid. While the "hydroxy" nhame is commonly used, the "oxo"
form is also prevalent in chemical literature and databases for analogous structures.[3][4][5]
This keto-enol tautomerism is a critical feature influencing the compound's reactivity and
spectroscopic properties.

Diagram: Tautomeric Equilibrium

Caption: Keto-enol tautomerism of the target compound.

Physicochemical Properties

Specific experimental data such as melting point, boiling point, and pKa for 3-
Hydroxyisothiazole-5-carboxylic acid are not extensively reported in the literature. However,
general properties can be inferred from its structure and the known characteristics of carboxylic
acids.[6]

Table 1: Physicochemical Properties
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Methyl 3-
3-Hydroxyisothiazole-5- hydroxyisothiazole-5-
Property . . .
carboxylic Acid (Predicted) carboxylate
(Known/Predicted)
CAS Number Not available 100241-89-2[1]
Molecular Formula C4Hs3NOsS CsHsNOsS[7]
Molecular Weight 145.14 g/mol 159.16 g/mol [7]
Expected to be a solid at room )
Appearance Data not available.[7]
temperature.
Expected to have low solubility ]
) ) o Expected to be more soluble in
. in water and higher solubility in ]
Solubility ) ) organic solvents than the
polar organic solvents like _
parent acid.
ethanol, DMSO, and DMF.[6]
The carboxylic acid proton is
expected to have a pKa in the )
pKa Not applicable.

range of 3-5. The hydroxyl

group is weakly acidic.

Boiling/Melting Point

Expected to have a relatively
high melting point due to
hydrogen bonding and a high
boiling point.[6]

Data not available ("n/a").[7]

Synthesis Methodology

The most direct and logical route to obtaining 3-Hydroxyisothiazole-5-carboxylic acid is

through the hydrolysis of its commercially available methyl ester (CAS 100241-89-2). Both

base- and acid-catalyzed hydrolysis are viable methods for this transformation.[8] Base-

catalyzed hydrolysis is often preferred as it is typically irreversible and proceeds under milder

conditions.[8]

Recommended Synthetic Protocol: Base-Catalyzed

Hydrolysis
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This protocol is based on established methods for ester hydrolysis, providing a robust starting
point for laboratory synthesis.[8][9]

Diagram: Synthetic Workflow

Methyl 3-hydroxyisothiazole-5-carboxylate
(CAS: 100241-89-2)

1. Dissolve

LiOH or NaOH
THF/Water

2. React
Stir at room temperature
(Monitor by TLC/LC-MS)

3. Quench & Neutralize

Acidification (e.g., 1M HCI)
to pH ~2-3

4. |solate
Extraction with
Ethyl Acetate

5. Purify

Drying (Na2S0a),
Filtration,
Evaporation

3-Hydroxyisothiazole-5-carboxylic acid

© 2026 BenchChem. All rights reserved. 4/10 Tech Support


https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/sos-SD-020-00045
https://www.jocpr.com/articles/a-green-and-efficient-hydrolysis-of-methyl-5chloropyrazine2carboxylate-to-5chloro-pyrazine2carboxylic-acid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b571656?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing
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Caption: Workflow for the hydrolysis of the methyl ester.
Step-by-Step Protocol:

» Dissolution: In a round-bottom flask, dissolve Methyl 3-hydroxyisothiazole-5-carboxylate (1.0
eq) in a mixture of tetrahydrofuran (THF) and water (e.g., a 3:1 to 1:1 ratio). The volume
should be sufficient to fully dissolve the starting material.

» Addition of Base: To the stirred solution, add an aqueous solution of lithium hydroxide (LiOH)
or sodium hydroxide (NaOH) (1.5 - 3.0 eq).

o Reaction: Allow the reaction to stir at room temperature. Monitor the progress of the reaction
by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-
MS) until the starting material is consumed. Gentle heating (e.g., 40-50 °C) may be applied
to accelerate the reaction if necessary.

o Work-up: Once the reaction is complete, cool the mixture to 0 °C in an ice bath. Carefully
acidify the solution to a pH of 2-3 by the dropwise addition of 1M hydrochloric acid (HCI). The
product may precipitate at this stage.

o Extraction: Extract the agueous mixture with a suitable organic solvent, such as ethyl acetate
(3 x volume of the aqueous layer).

 Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate
(Naz2S0a), filter, and concentrate under reduced pressure to yield the crude product.

» Final Purification (Optional): If necessary, the product can be further purified by
recrystallization from an appropriate solvent system (e.g., ethyl acetate/hexanes) or by
column chromatography.

Analytical Characterization

Due to the absence of published spectra for 3-Hydroxyisothiazole-5-carboxylic acid, this
section outlines the expected analytical data based on its chemical structure and general
principles of spectroscopy.[10][11]
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Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR:

o Carboxylic Acid Proton (-COOH): A broad singlet is expected far downfield, typically in the
range of 10-13 ppm.[11] The exact chemical shift will be dependent on the solvent and
concentration.

o Isothiazole Ring Proton (-CH=): A singlet corresponding to the proton on the isothiazole
ring is expected, likely in the aromatic region (7-9 ppm).

o NH Proton (in oxo-tautomer): A broad singlet may be observed, with its chemical shift
being highly variable.

e 13C NMR:
o Carboxyl Carbon (-COOH): A resonance is expected in the range of 165-185 ppm.[11]

o Isothiazole Ring Carbons: Two quaternary carbons and one methine carbon are expected,
with chemical shifts characteristic of a heteroaromatic system. The carbon bearing the
hydroxyl/oxo group will be significantly downfield.

Infrared (IR) Spectroscopy

o O-H Stretch (Carboxylic Acid): A very broad and strong absorption band is expected in the
region of 2500-3300 cm~1.[11]

e C=0 Stretch (Carboxylic Acid): A strong, sharp absorption is anticipated between 1710 and
1760 cm~1. Conjugation with the isothiazole ring would likely place this absorption towards
the lower end of the range.[11]

e C=0 Stretch (Keto-tautomer): The keto form would also contribute to the carbonyl absorption
region.

e C=N and C=C Stretches: Absorptions characteristic of the isothiazole ring are expected in
the fingerprint region (approx. 1400-1600 cm™1).

Mass Spectrometry (MS)
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The expected exact mass can be calculated from the molecular formula (C4H3sNOsS). High-
resolution mass spectrometry (HRMS) should confirm this mass, providing strong evidence for
the compound's identity. The fragmentation pattern would likely involve the loss of CO2 (44 Da)
and other characteristic fragments of the isothiazole ring.

Applications and Research Significance

Isothiazole and thiazole-containing carboxylic acids are valuable building blocks in several
areas of research and development:

» Drug Discovery: The isothiazole ring is a bioisostere for other five-membered heterocycles
and can modulate the physicochemical properties of a lead compound. Carboxylic acid-
substituted isothiazoles have been investigated for a range of biological activities, including
anti-HIV and anti-inflammatory properties.[12][13] The 3-hydroxyisothiazole moiety, in
particular, is recognized as a planar carboxylic acid isostere, which can be crucial for
pharmacophore design.

e Agrochemicals: Thiazole and isothiazole derivatives are components of some fungicides and
herbicides.[14]

o Materials Science: These heterocycles can be incorporated into polymers and other
materials to enhance their properties.[14]

Safety and Handling

No specific safety data sheet (SDS) is available for 3-Hydroxyisothiazole-5-carboxylic acid.
Therefore, it should be handled with the care afforded to novel chemical entities. General
precautions for handling acidic and potentially irritating powders should be followed.

o Personal Protective Equipment (PPE): Wear safety goggles, a lab coat, and chemical-
resistant gloves.

» Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of
dust. Avoid contact with skin and eyes.

o Storage: Store in a cool, dry place away from incompatible materials such as strong bases
and oxidizing agents.
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Conclusion

3-Hydroxyisothiazole-5-carboxylic acid, accessible through the hydrolysis of its methyl ester,
represents a promising scaffold for chemical innovation. While its formal documentation is
sparse, its synthesis is straightforward, and its properties can be reliably predicted based on
fundamental chemical principles. This guide provides the necessary framework for researchers
to confidently synthesize, characterize, and utilize this versatile compound in their work. The
key to its successful application lies in understanding its tautomeric nature and leveraging the
reactivity of its functional groups.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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